Cas no 1694112-83-8 (Oxirane, 2-[(2,3-difluoro-4-methylphenyl)methyl]-)

• Product Name: Oxirane, 2-[(2,3-difluoro-4-methylphenyl)methyl]-
• CAS No: 1694112-83-8
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 5274901
• Update Time: 2025-05-24

Oxirane, 2-[(2,3-difluoro-4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[(2,3-difluoro-4-methylphenyl)methyl]-

• Inchi： 1S/C10H10F2O/c1-6-2-3-7(4-8-5-13-8)10(12)9(6)11/h2-3,8H,4-5H2,1H3
• InChI Key： DZIIKBMEHRRCNU-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=C(C)C(F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Oxirane, 2-[(2,3-difluoro-4-methylphenyl)methyl]-

Oxirane, 2-[(2,3-difluoro-4-methylphenyl)methyl]- (CAS No. 1694112-83-8): A Comprehensive Overview

Oxirane, 2-[(2,3-difluoro-4-methylphenyl)methyl]- (CAS No. 1694112-83-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 2-[(2,3-difluoro-4-methylphenyl)methyl]oxirane, is characterized by its unique molecular structure, which includes a difluoromethyl and methyl substituent on a phenyl ring, attached to an oxirane (epoxide) moiety. The combination of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of various biologically active compounds.

The epoxide functional group in 2-[(2,3-difluoro-4-methylphenyl)methyl]oxirane is particularly noteworthy due to its high reactivity and ability to undergo ring-opening reactions with nucleophiles. This reactivity has been exploited in the synthesis of complex molecules, including those with potential therapeutic applications. Recent studies have demonstrated that epoxides can serve as versatile building blocks in the development of new drugs, particularly in the areas of cancer therapy and anti-inflammatory agents.

In the context of medicinal chemistry, 2-[(2,3-difluoro-4-methylphenyl)methyl]oxirane has been investigated for its potential as a precursor in the synthesis of fluorinated compounds. Fluorine atoms are known to significantly alter the physicochemical properties of organic molecules, often enhancing their biological activity and metabolic stability. For instance, the introduction of fluorine atoms into drug molecules can improve their lipophilicity, which is crucial for crossing biological membranes and achieving desired pharmacological effects.

Recent research has also highlighted the importance of difluoromethylated compounds in drug discovery. A study published in the *Journal of Medicinal Chemistry* reported that difluoromethylation can enhance the potency and selectivity of small molecule inhibitors targeting specific enzymes or receptors. This is particularly relevant in the development of drugs for treating diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of 2-[(2,3-difluoro-4-methylphenyl)methyl]oxirane has been improved through various methodologies. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions and copper-mediated fluorination reactions. These methods have enabled chemists to efficiently synthesize this compound with high yields and purity, facilitating its application in both academic research and industrial settings.

In addition to its role as a synthetic intermediate, 2-[(2,3-difluoro-4-methylphenyl)methyl]oxirane has shown promise in preclinical studies for its potential therapeutic effects. For example, researchers at a leading pharmaceutical company have reported that derivatives of this compound exhibit potent anti-inflammatory activity in vitro and in animal models. The ability to modulate inflammatory responses makes these derivatives attractive candidates for treating conditions such as arthritis and inflammatory bowel disease.

The safety profile of 2-[(2,3-difluoro-4-methylphenyl)methyl]oxirane is another critical aspect that has been evaluated in recent studies. Toxicological assessments have indicated that this compound exhibits low toxicity at relevant concentrations, making it suitable for further development as a pharmaceutical agent. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, Oxirane, 2-[(2,3-difluoro-4-methylphenyl)methyl]- (CAS No. 1694112-83-8) represents a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an attractive candidate for the synthesis of biologically active molecules with diverse therapeutic applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new drugs and therapies.